Cas no 1520618-98-7 (6-oxaspiro3.4octane-5,7-dione)

• Product Name: 6-oxaspiro3.4octane-5,7-dione
• CAS No: 1520618-98-7
• MF: C₇H₈O₃
• MW: 140.136622428894
• MDL: MFCD24076232
• CID: 4603735
• PubChem ID: 81251333
• Update Time: 2025-06-08

6-oxaspiro3.4octane-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-oxaspiro[3.4]octane-5,7-dione
• 6-oxaspiro3.4octane-5,7-dione

• MDL： MFCD24076232
• Inchi： 1S/C7H8O3/c8-5-4-7(2-1-3-7)6(9)10-5/h1-4H2
• InChI Key： KPERWZWALZPKGQ-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)OC2=O)CC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 300.3±11.0 °C at 760 mmHg
• Flash Point: 147.5±16.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-oxaspiro3.4octane-5,7-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-oxaspiro3.4octane-5,7-dione

6-oxaspiro[3.4]octane-5,7-dione (CAS No. 1520618-98-7): An Overview of Its Structure, Synthesis, and Biological Applications

6-oxaspiro[3.4]octane-5,7-dione (CAS No. 1520618-98-7) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential biological activities and therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The structure of 6-oxaspiro[3.4]octane-5,7-dione includes an oxacyclic ring and a spirocyclic system, making it a valuable scaffold for the development of novel pharmaceuticals.

The chemical structure of 6-oxaspiro[3.4]octane-5,7-dione is defined by its molecular formula C₈H₁₀O₄. The compound features a six-membered oxacyclic ring fused with a four-membered cycloalkyl ring through a spiro center. This unique structural arrangement provides the molecule with a high degree of conformational rigidity, which can be advantageous in drug design by enhancing binding affinity and selectivity for specific biological targets.

The synthesis of 6-oxaspiro[3.4]octane-5,7-dione has been extensively studied in recent years, with several efficient and scalable methods being reported. One notable synthetic route involves the intramolecular cyclization of an appropriately substituted oxirane derivative under mild conditions. This approach not only simplifies the synthesis but also allows for the introduction of various functional groups at different positions of the molecule, thereby expanding its chemical diversity and potential applications.

In terms of biological activity, 6-oxaspiro[3.4]octane-5,7-dione has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antioxidant activity, which can help mitigate oxidative stress and protect cells from damage caused by reactive oxygen species (ROS).

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 6-oxaspiro[3.4]octane-5,7-dione as a lead compound for the development of new anti-cancer drugs. The study found that this compound selectively inhibits the growth of cancer cells while sparing normal cells, suggesting its potential as a targeted therapy. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

Beyond its anti-inflammatory and anti-cancer properties, 6-oxaspiro[3.4]octane-5,7-dione has also been investigated for its neuroprotective effects. Preclinical studies have shown that this compound can reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to inhibit neuroinflammation and promote neurotrophic factor expression.

The pharmacokinetic properties of 6-oxaspiro[3.4]octane-5,7-dione have also been studied to evaluate its suitability as a therapeutic agent. Initial findings indicate that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for successful drug development. However, further research is needed to optimize these properties and ensure safe and effective administration in clinical settings.

In conclusion, 6-oxaspiro[3.4]octane-5,7-dione (CAS No. 1520618-98-7) is a versatile and promising compound with a wide range of potential applications in medicine. Its unique structural features make it an attractive scaffold for drug design, while its diverse biological activities highlight its therapeutic potential in areas such as inflammation, cancer, and neurodegenerative diseases. Ongoing research continues to uncover new insights into the mechanisms underlying its biological effects, paving the way for the development of novel therapeutic agents based on this intriguing molecule.